Cas no 192987-96-5 (rac 8’-Acetylene Abscisic Acid Methyl Ester)

• Product Name: rac 8’-Acetylene Abscisic Acid Methyl Ester
• CAS No: 192987-96-5
• Molecular Formula: C₁₇H₂₀O₄
• Molecular Weight: 288.338305473328
• CID: 907990
• PubChem ID: 71312703

rac 8’-Acetylene Abscisic Acid Methyl Ester Properties

Names and Identifiers

• rac 8’-Acetylene Abscisic Acid Methyl Ester
• RAC 8-ACETYLENE ABSCISIC ACID METHYL ESTER
• PBI 429
• (2Z,4E)-rel-5-[(1R,6R)-6-ethynyl-1-hydroxy-2,6-diMethyl-4-oxo-2-cyclohexen-1-yl]-3-Methyl-2,4-pentadienoic Acid Methyl Ester
• (2Z,4E)-rel-5-[(1R,6R)-6-ethynyl-1-hydroxy-2,6-diMethyl-4-oxo-2-cyclohexen-1-yl]-3-Methyl-2,4-pentadienoic Acid Methyl Ester, PBI 429
• rac 8 inverted exclamation mark -Acetylene Abscisic Acid Methyl Ester
• rac 8'-Acetylene Abscisic Acid Methyl Ester
• SCHEMBL167687
• Methyl (2Z,4E)-5-[(1R,6R)-6-ethynyl-1-hydroxy-2,6-dimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoate
• 192987-96-5
• DTXSID70746903

• InChIKey： AIBVECHZVPKHDS-JQOGSSFGSA-N
• Inchi： InChI=1S/C17H20O4/c1-6-16(4)11-14(18)10-13(3)17(16,20)8-7-12(2)9-15(19)21-5/h1,7-10,20H,11H2,2-5H3/b8-7+,12-9-/t16-,17+/m0/s1
• SMILES： CC1=CC(=O)CC(C1(C=CC(=CC(=O)OC)C)O)(C)C#C

Computed Properties

• Exact Mass: 288.13615911g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 288.13615911g/mol
• Heavy Atom Count: 21
• Complexity: 600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives